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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B12363664

C.l. Acid Brown 83: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
synthesis of C.l. Acid Brown 83 (Colour Index Number 20250). This document is intended for
use by researchers, scientists, and professionals in drug development and related fields who
require detailed technical information on this compound.

Chemical Identity and Structure

C.l. Acid Brown 83 is a double azo dye complexed with copper.[1][2] Its chemical structure is
characterized by two azo groups (-N=N-) connecting aromatic rings, with the final molecule
forming a coordination complex with a copper ion. While some sources may cite a molecular
formula without copper, the manufacturing process and resulting data from comprehensive
databases indicate the final product is a copper complex.

The IUPAC name for the copper complex is sodium;3-[[3-[(3-amino-4-nitrophenyl)diazenyl]-2,5-
dihydroxyphenyl]diazenyl]-4-hydroxybenzenesulfonate;copper.[3]

Synonyms:

e C.|. 20250
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Acid Brown C2G

Acid Brown CG

Acid Brown CGG

Brown MGGJ[1]

It is important to distinguish C.I. Acid Brown 83 (C.l. 20250) from Bismarck Brown Y (C.1.
21000), as they are distinct chemical compounds with different structures and properties.

Physicochemical Properties

A summary of the available quantitative data for C.I. Acid Brown 83 is presented in the tables

below.

ble 1: C | and Physical :

Property Value Source
Molecular Formula C1sH11CuNeNaOsS [4115]
Molecular Weight 557.92 g/mol [4]

CAS Number 13011-68-2 [1][6]
Appearance Brown Powder

Hue Yellowish Brown

Solubility in Water

40 g/L (at 60 °C)

[7]

Solubility in Other Solvents

Not soluble in alcohol. Slightly
soluble in DMF, DMSO,
pyridine. Insoluble in ketones,

hydrocarbons, esters.

[1](7]

Bulk Density 450 - 500 kg/m 3 [7]
Melting Point Not available
pKa Not available
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Table 2: Spectral Properties

Property Value Source

UV-Vis Absorption Maximum

448 nm (in water) [8]
(Amax)
FTIR Spectral Data Not available
NMR Spectral Data Not available

Table 3: Chemical Behavior

Condition Observation Source

) ) Red orange for brown, turns to
In strong sulfuric acid o [1]
yellow brown after dilution.

In aqueous solution with strong
) ) Yellow brown. [1]
hydrochloric acid

In aqueous solution with thick
) ) Red orange brown. [1]
sodium hydroxide

Synthesis

The manufacturing of C.I. Acid Brown 83 is a multi-step process involving diazotization and
azo coupling reactions, followed by the formation of a copper complex.[1][2] A detailed
experimental protocol with specific quantities and reaction conditions is not readily available in
the public domain. However, the general synthetic pathway can be outlined as follows.

Manufacturing Workflow
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Step 1: First Diazotization and Coupling

3-Amino-4-methoxy- .
[b eeeeeeee fonic ack dHDlazonzanonHAm Coupl gHMonoazo Intermediate
Step 2| Copper Complexation
Copper Sulfate ( heating ) Copper Complex Intermediate
(in aqueous ammonia) 9 (Methoxy group substituted by hydroxyl)
Step 3: Second Diazotization and Coupling
1,3-diamine Diazoti > (Azo CouplmgH ]

Click to download full resolution via product page
Caption: Manufacturing workflow of C.I. Acid Brown 83.

Experimental Protocols

Detailed experimental protocols for the synthesis of C.l. Acid Brown 83 are not publicly
available. However, a study on its degradation provides an example of an analytical
experimental setup.

Protocol: Degradation Study of C.l. Acid Brown 83

This protocol is adapted from a kinetic study on the degradation of Acid Brown 83.[8]

Objective: To determine the concentration of C.l. Acid Brown 83 in a sample using UV/Vis

spectrophotometry.

Materials and Equipment:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12363664?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
https://www.mdpi.com/2305-7084/5/3/52
https://www.benchchem.com/product/b12363664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. Acid Brown 83

Deionized water

UV/Vis Spectrophotometer (e.g., Agilent UV 8453)

Volumetric flasks

Pipettes
Procedure:
o Preparation of Standard Solutions:

o Prepare a stock solution of C.I. Acid Brown 83 of a known concentration (e.g., 100 mg/L)
in deionized water.

o From the stock solution, prepare a series of standard solutions with concentrations
ranging from 5 mg/L to 100 mg/L.

e Calibration Curve:

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax = 448 nm).

o Plot a calibration curve of absorbance versus concentration. The curve should be linear
(R2>0.99).

e Sample Analysis:
o Measure the absorbance of the unknown sample at 448 nm.

o Determine the concentration of C.I. Acid Brown 83 in the sample by interpolating its
absorbance on the calibration curve.

Applications
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C.l. Acid Brown 83 is primarily used as a dye for wool and leather.[1] Its properties as an
acidic dye make it suitable for proteinaceous substrates. It has also been studied for its
adsorption and removal from aqueous solutions using materials like bentone clay.[9]

Safety and Handling

Based on available safety data, C.l. Acid Brown 83 is considered non-toxic. However, as with
any chemical, appropriate safety precautions should be taken.

e Handling: Avoid direct contact with skin and eyes. In case of dust formation, use a respirator.
Standard laboratory personal protective equipment (gloves, safety glasses) is
recommended.[7]

» Storage: The product is stable under normal storage conditions.[7]
 Incompatibilities: Strong reducing or oxidizing agents can destroy the dye.[7]

This guide summarizes the currently available technical information on C.l. Acid Brown 83.
Further research may be required to fill the existing data gaps, particularly concerning detailed
spectral analyses and a comprehensive synthesis protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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